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Compound of Interest

Compound Name: DMHBO+

Cat. No.: B15552320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DMHBO+ is a cationic fluorophore that becomes fluorescent upon binding to the Chili RNA

aptamer. This system provides a powerful tool for real-time visualization of RNA dynamics

within living cells. The Chili-DMHBO+ complex mimics the properties of red fluorescent

proteins, offering a genetically targetable method for RNA tracking. Its large Stokes shift and

potential for Förster Resonance Energy Transfer (FRET) make it a versatile probe for a range

of cellular and molecular studies. These application notes provide detailed protocols for utilizing

DMHBO+ in live-cell imaging experiments.
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Property Value Reference

Excitation Maximum (λex) 456 nm [1]

Emission Maximum (λem) 592 nm [1]

Stokes Shift 136 nm [1]

Quantum Yield (Φ) 0.1 [1]

Dissociation Constant (Kd)

with Chili aptamer
12 nM [1]

Recommended Imaging Parameters
Parameter Recommendation Reference

Excitation Laser 405 nm or 456 nm [1][2]

Emission Filter
500-550 nm or 575-625 nm

(depending on setup)
[2]

Objective 60x or 100x oil immersion [2]

Signaling Pathway and Experimental Workflow
The fundamental principle of using DMHBO+ for live-cell imaging involves the introduction of a

plasmid encoding the Chili RNA aptamer into cells. When the Chili aptamer is transcribed, it

folds into a specific three-dimensional structure that provides a binding pocket for the DMHBO+
molecule. Upon binding, the fluorescence of DMHBO+ is activated, allowing for the

visualization of the RNA of interest.
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Chili Aptamer Plasmid TranscriptionCellular Machinery Chili RNA Aptamer
(unfolded, non-fluorescent) Folding Folded Chili RNA Aptamer

BindingDMHBO+ (cell-permeable,
non-fluorescent)

Chili-DMHBO+ Complex
(fluorescent) Fluorescence ImagingExcitation at 456 nm

Cell Preparation

Staining

Imaging

Seed cells on
imaging dish

Transfect with
Chili aptamer plasmid

Incubate 24-48h

Wash cells with PBSPrepare DMHBO+
working solution

Incubate with DMHBO+
for 20-30 min

Set up microscope
(37°C, 5% CO2)

Acquire images
(Ex: 456 nm, Em: 592 nm)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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